2-(3-methylphenoxy)ethyl phenylcarbamate

• IUPAC Name: 2-(3-methylphenoxy)ethyl N-phenylcarbamate
• InChI: InChI=1S/C16H17NO3/c1-13-6-5-9-15(12-13)19-10-11-20-16(18)17-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3,(H,17,18)
• InChI Key: CPWDGICXGVEALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

2-(3-methylphenoxy)ethyl phenylcarbamate, also known as Mecarbinate, is a carbamate derivative that has been widely studied for its potential use in various scientific research applications. This compound is synthesized through a multistep process and has been shown to have unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(3-methylphenoxy)ethyl phenylcarbamate is not fully understood. However, it is believed that 2-(3-methylphenoxy)ethyl phenylcarbamate works by inhibiting the activity of acetylcholinesterase, an enzyme that is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, 2-(3-methylphenoxy)ethyl phenylcarbamate can cause an accumulation of acetylcholine in the nervous system, leading to overstimulation of the nervous system and ultimately leading to death in insects.
Biochemical and Physiological Effects:
2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to have unique biochemical and physiological effects. In insects, 2-(3-methylphenoxy)ethyl phenylcarbamate causes overstimulation of the nervous system, leading to paralysis and ultimately death. In mammalian cells, 2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to have potential anti-cancer activity by inhibiting the growth of cancer cells. Additionally, 2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to have potential use as a herbicide and fungicide by inhibiting the growth of plant cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methylphenoxy)ethyl phenylcarbamate in lab experiments is its unique biochemical and physiological effects. This makes it a valuable tool for studying the nervous system and potential anti-cancer treatments. However, one limitation of using 2-(3-methylphenoxy)ethyl phenylcarbamate is its potential toxicity. 2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to be toxic to both insects and mammals, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(3-methylphenoxy)ethyl phenylcarbamate. One area of research is in the field of insecticides, where further studies could be done to determine the exact mechanism of action of 2-(3-methylphenoxy)ethyl phenylcarbamate and its potential use as a safer alternative to current insecticides. Another area of research is in the field of cancer treatment, where further studies could be done to determine the optimal dosage and potential side effects of 2-(3-methylphenoxy)ethyl phenylcarbamate. Additionally, further studies could be done to determine the potential use of 2-(3-methylphenoxy)ethyl phenylcarbamate as a herbicide and fungicide.

Synthesis Methods

The synthesis of 2-(3-methylphenoxy)ethyl phenylcarbamate involves several steps. First, 3-methylphenol is reacted with ethylene oxide to form 2-(3-methylphenoxy)ethanol. This intermediate is then reacted with phenyl isocyanate to form 2-(3-methylphenoxy)ethyl phenylcarbamate. The final product is then purified through recrystallization. The overall yield of this process is typically around 70%.

Scientific Research Applications

2-(3-methylphenoxy)ethyl phenylcarbamate has been studied for its potential use in various scientific research applications. One area of research is in the field of insecticides, where 2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to have insecticidal properties against various insect species. Another area of research is in the field of cancer treatment, where 2-(3-methylphenoxy)ethyl phenylcarbamate has been shown to have potential anti-cancer activity. Additionally, 2-(3-methylphenoxy)ethyl phenylcarbamate has been studied for its potential use as a herbicide and fungicide.